4'-Cyano-2-phenylacetophenone
Overview
Description
4'-Cyano-2-phenylacetophenone is a useful research compound. Its molecular formula is C15H11NO and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
4'-Cyano-2-phenylacetophenone has been utilized in the synthesis of heterocyclic compounds. For instance, it has been used in creating sulpha drugs related to cyanopyridine derivatives, where compounds like 4-Hydroxyacetophenone reacted with cinnamonitrile derivatives to produce pyridines and their corresponding iron, copper, and mercury chelates (Abdel Hafez, Awad, & Abdel Monem, 2007).
Optoelectronic Properties in Dyes
This chemical plays a crucial role in the study of optoelectronic properties of certain molecules used as dyes in dye-sensitized solar cells (DSSC). A theoretical study of 2-cyano-3-[4-(diphenylamino)phenyl]acrylic acid, a key dye in DSSC, utilized methods such as RHF and DFT to explore structural, optoelectronic, and thermodynamic properties (Fonkem et al., 2019).
Green Chemistry in Acylation Reactions
In green chemistry, this compound has been used as an intermediate in the acylation of resorcinol with acetic acid. This synthesis, conducted in the presence of various solid acid catalysts, aligns with the principles of green chemistry and eliminates waste disposal problems associated with traditional methods (Yadav & Joshi, 2002).
Antibacterial Applications
Some derivatives of this compound have shown antibacterial activities, particularly against Gram-positive bacteria like Bacillus subtilis and Staphylococcus aureus. These compounds displayed various antibacterial activities depending on the functional groups introduced on the 2-phenyl ring (Goto, Kumada, Ashida, & Yoshida, 2009).
Antiviral Research
In antiviral research, derivatives of this compound have been synthesized and evaluated for their antiviral activity against viruses like Japanese encephalitis virus (JEV) and Herpes simplex virus type-I (HSV-I) (Pandey et al., 2004).
Properties
IUPAC Name |
4-(2-phenylacetyl)benzonitrile |
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InChI |
InChI=1S/C15H11NO/c16-11-13-6-8-14(9-7-13)15(17)10-12-4-2-1-3-5-12/h1-9H,10H2 |
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| Source | PubChem | |
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InChI Key |
AFMLJSCAQOSMIG-UHFFFAOYSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)C2=CC=C(C=C2)C#N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00444748 |
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| Record name | 4'-CYANO-2-PHENYLACETOPHENONE | |
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Molecular Weight |
221.25 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
60694-99-7 |
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| Record name | 4'-CYANO-2-PHENYLACETOPHENONE | |
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